molecular formula C11H10Cl2N4O B1650613 5-chloro-N'-(4-chlorophenyl)-1-methyl-1H-pyrazole-3-carbohydrazide CAS No. 1189379-04-1

5-chloro-N'-(4-chlorophenyl)-1-methyl-1H-pyrazole-3-carbohydrazide

Cat. No. B1650613
CAS RN: 1189379-04-1
M. Wt: 285.13
InChI Key: UEKTUMKUMFRESV-UHFFFAOYSA-N
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Description

The compound “5-chloro-N’-(4-chlorophenyl)-1-methyl-1H-pyrazole-3-carbohydrazide” is a chemical compound with the molecular formula C14H11Cl2N3O. It is a derivative of pyrazole, which is a class of organic compounds with a five-membered ring with three carbon atoms and two nitrogen atoms .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-substituted 5-chlorosalicylamides have been synthesized by refluxing substituted salicylic acid with appropriate amine in chlorobenzene in the presence of phosphorus trichloride . Another series of 2-chloro-5-[(4-chlorophenyl)sulfamoyl]-N-(alkyl/aryl)-4-nitrobenzamide derivatives has been synthesized and confirmed by physicochemical and spectral means .


Molecular Structure Analysis

The molecular structure of similar compounds shows that they form an infinite linear chain due to the intramolecular NH···O (H) hydrogen bond and the intermolecular C=O···H–O hydrogen bond .


Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, “5-chloro-N-(4-chlorophenyl)-2-methoxybenzamide”, include a predicted boiling point of 368.8±42.0 °C, a predicted density of 1.369±0.06 g/cm3, and a predicted pKa of 12.22±0.70 .

properties

IUPAC Name

5-chloro-N'-(4-chlorophenyl)-1-methylpyrazole-3-carbohydrazide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10Cl2N4O/c1-17-10(13)6-9(16-17)11(18)15-14-8-4-2-7(12)3-5-8/h2-6,14H,1H3,(H,15,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UEKTUMKUMFRESV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CC(=N1)C(=O)NNC2=CC=C(C=C2)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10Cl2N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40678505
Record name 5-Chloro-N'-(4-chlorophenyl)-1-methyl-1H-pyrazole-3-carbohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40678505
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

285.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-chloro-N'-(4-chlorophenyl)-1-methyl-1H-pyrazole-3-carbohydrazide

CAS RN

1189379-04-1
Record name 5-Chloro-N'-(4-chlorophenyl)-1-methyl-1H-pyrazole-3-carbohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40678505
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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